Cas no 1849-38-3 (Silane, tetraethynyl-)

• Product Name: Silane, tetraethynyl-
• CAS No: 1849-38-3
• MF: C₈H₄Si
• MW: 128.202862739563
• CID: 227442
• PubChem ID: 137236
• Update Time: 2025-04-19

Silane, tetraethynyl- Chemical and Physical Properties

Names and Identifiers

• Silane, tetraethynyl-
• tetraethynylsilane
• DTXSID70171670
• 1849-38-3

• Inchi： 1S/C8H4Si/c1-5-9(6-2,7-3)8-4/h1-4H
• InChI Key： NHGIJSUUPMVIIZ-UHFFFAOYSA-N
• SMILES： [Si](C#C)(C#C)(C#C)C#C

Computed Properties

• Exact Mass: 128.00822
• Monoisotopic Mass: 128.008227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.975
• Boiling Point: 134.1°C at 760 mmHg
• Flash Point: 24.8°C
• Refractive Index: 1.507
• PSA: 0
• LogP: 0.12480